Cas no 946317-37-9 (N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide
• CAS No: 946317-37-9
• MF: C₂₀H₁₈N₄O₂S
• MW: 378.447522640228
• CID: 6159087
• PubChem ID: 16879613
• Update Time: 2025-07-17

N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide
• N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-ylmethyl)-1,2-oxazole-5-carboxamide
• N-(5,7-dimethylbenzo[d]thiazol-2-yl)-3-methyl-N-(pyridin-2-ylmethyl)isoxazole-5-carboxamide
• N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-[(pyridin-2-yl)methyl]-1,2-oxazole-5-carboxamide
• 946317-37-9
• F5002-0017
• AKOS024487547

• Inchi： 1S/C20H18N4O2S/c1-12-8-13(2)18-16(9-12)22-20(27-18)24(11-15-6-4-5-7-21-15)19(25)17-10-14(3)23-26-17/h4-10H,11H2,1-3H3
• InChI Key： GKUOAINJACEWTR-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=C(C)C=C(C)C1=2)N(C(C1=CC(C)=NO1)=O)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 378.11504700g/mol
• Monoisotopic Mass: 378.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 100Ų

Additional information on N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide

Recent Advances in the Study of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide (CAS: 946317-37-9)

N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide (CAS: 946317-37-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole and oxazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

The synthesis and structural optimization of 946317-37-9 have been a focal point of recent research. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound. The researchers employed a multi-step protocol involving the condensation of 5,7-dimethyl-1,3-benzothiazol-2-amine with 3-methyl-1,2-oxazole-5-carboxylic acid, followed by N-alkylation with pyridin-2-ylmethyl chloride. This approach not only enhanced the scalability of the synthesis but also allowed for the introduction of various functional groups to explore structure-activity relationships (SAR).

In terms of biological activity, 946317-37-9 has demonstrated potent inhibitory effects against several kinases implicated in cancer and inflammatory diseases. A recent in vitro study revealed that the compound exhibits nanomolar affinity for specific kinase targets, including JAK2 and FLT3, which are critical in the pathogenesis of myeloproliferative disorders and acute myeloid leukemia (AML). The compound's ability to disrupt aberrant signaling pathways has positioned it as a potential candidate for targeted therapy in these malignancies.

Pharmacokinetic studies of 946317-37-9 have also advanced significantly. A preclinical investigation conducted in rodent models reported favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These findings suggest that the compound could be suitable for both systemic and central nervous system (CNS) applications. However, further optimization is required to address its relatively short half-life and metabolic stability issues, which were identified as limitations in prolonged dosing regimens.

The therapeutic potential of 946317-37-9 extends beyond oncology. Recent exploratory studies have highlighted its anti-inflammatory properties, particularly in models of rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate cytokine production and immune cell activation has sparked interest in its application as a dual-purpose agent for inflammatory and neoplastic conditions. These findings underscore the versatility of 946317-37-9 and its potential to address unmet medical needs across multiple disease areas.

In conclusion, the ongoing research on N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide (946317-37-9) continues to uncover its multifaceted pharmacological profile. While significant progress has been made in understanding its synthesis, mechanism of action, and therapeutic potential, further studies are warranted to fully exploit its clinical applications. The compound's unique structural features and broad biological activity make it a promising candidate for future drug development efforts in chemical biology and medicinal chemistry.